Cryptophycin 8

• Molecular Formula: C35H44Cl2N2O8
• Molecular Weight: 691.6 g/mol
• IUPAC Name: (3S,6R,10R,13E,16S)-16-[(2R,3R,4S)-4-chloro-3-hydroxy-4-phenylbutan-2-yl]-10-[(3-chloro-4-methoxyphenyl)methyl]-6-methyl-3-(2-methylpropyl)-1,4-dioxa-8,11-diazacyclohexadec-13-ene-2,5,9,12-tetrone
• InChI: InChI=1S/C35H44Cl2N2O8/c1-20(2)16-29-35(44)46-27(22(4)32(41)31(37)24-10-7-6-8-11-24)12-9-13-30(40)39-26(33(42)38-19-21(3)34(43)47-29)18-23-14-15-28(45-5)25(36)17-23/h6-11,13-15,17,20-22,26-27,29,31-32,41H,12,16,18-19H2,1-5H3,(H,38,42)(H,39,40)/b13-9+/t21-,22+,26-,27+,29+,31+,32-/m1/s1
• InChI Key: TVIRNGFXQVMMGB-OFWIHYRESA-N
• Isomeric SMILES: C[C@@H]1CNC(=O)[C@H](NC(=O)/C=C/C[C@H](OC(=O)[C@@H](OC1=O)CC(C)C)[C@H](C)[C@H]([C@H](C2=CC=CC=C2)Cl)O)CC3=CC(=C(C=C3)OC)Cl
• Canonical SMILES: CC1CNC(=O)C(NC(=O)C=CCC(OC(=O)C(OC1=O)CC(C)C)C(C)C(C(C2=CC=CC=C2)Cl)O)CC3=CC(=C(C=C3)OC)Cl
• synonyms: cryptophycin 8; cryptophycin-8

Description

Cryptophycin 8 is a natural product found in Nostoc with data available.

Scientific Research Applications

Anticancer Properties and Mechanism of Action
Cryptophycins, including Cryptophycin 8, are a family of 16-membered macrolide antimitotic agents known for their potent anticancer properties. These compounds, derived from the cyanobacteria Nostoc sp., target tubulin protein, functioning as stabilizers of microtubule dynamics. They exhibit extraordinary potency, depolymerizing microtubules at higher concentrations and inducing apoptotic responses much more rapidly and at considerably lower concentrations than many clinically used compounds. The complex structure of Cryptophycin, characterized by amide and ester linkages, enables extensive structure-activity studies, facilitating the synthesis of various analogs and derivatives aimed at enhancing therapeutic potential and mitigating side effects, such as neurotoxicity, observed in some clinical trials (Eggen & Georg, 2002; Weiss et al., 2017).

Targeted Drug Delivery
Recent advancements in the application of Cryptophycin 8 involve its use in targeted drug delivery systems. Cryptophycin conjugates, designed to target specific cell markers like integrin αvβ3, have been explored. These conjugates show promise in delivering potent anticancer agents specifically to tumor cells, potentially minimizing side effects and improving therapeutic outcomes. The modification and conjugation of Cryptophycin to specific targeting moieties offer a promising avenue for the development of more efficient and targeted cancer therapies (Borbély et al., 2019; Verma et al., 2015).

Biosynthetic Characterization and Assembly
Understanding the biosynthetic pathways of Cryptophycin 8 provides insights into its production and potential modifications for therapeutic use. Studies on the cryptophycin gene cluster and the biosynthetic pathways in cyanobacteria contribute to our understanding of how these potent compounds are naturally produced and how they can be synthetically modified for medical applications (Ding et al., 2008; Magarvey et al., 2006).

Enhancing Production through Environmental Stimulation
Research into optimizing the production of Cryptophycin 8 involves manipulating environmental conditions, such as light photoperiod, wavelength, and intensity. These studies aim to maximize the yield of Cryptophycin by stressing cyanobacteria, potentially making the large-scale production of these compounds more feasible for clinical applications (Polyzois et al., 2020).